Cas no 1110786-48-5 (1-Bromo-5-azidopentane-2-one)

1-Bromo-5-azidopentane-2-one structure

Product Name:1-Bromo-5-azidopentane-2-one

CAS No:1110786-48-5

Molecular Formula:C₅H₈BrN₃O

Molecular Weight:206.040519714355

CID:5688706

PubChem ID:101520964

1-Bromo-5-azidopentane-2-one Properties

Names and Identifiers

- 5-Azido-1-bromo-2-pentanone
- DTXSID201310482
- 1110786-48-5
- InChIKey： ZNLLNFNIRGFKNI-UHFFFAOYSA-N
- Inchi： 1S/C5H8BrN3O/c6-4-5(10)2-1-3-8-9-7/h1-4H2
- SMILES： BrCC(CCCN=[N+]=[N-])=O

Computed Properties

Exact Mass: 204.98507g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 204.98507g/mol
Heavy Atom Count: 10
Complexity: 153
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 31.4Å²

1-Bromo-5-azidopentane-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01Q42Z-50mg	2-Pentanone, 5-azido-1-bromo-	1110786-48-5	95%	50mg	$335.00

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